Cas no 338394-65-3 (methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate)
methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate
-
- MDL: MFCD00127331
methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A900310-1g |
Methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate |
338394-65-3 | 90% | 1g |
$611.0 | 2024-04-19 | |
| abcr | AB579729-500 mg |
Methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate; . |
338394-65-3 | 500MG |
€678.60 | 2023-03-20 | ||
| abcr | AB579729-1 g |
Methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate; . |
338394-65-3 | 1g |
€1,312.80 | 2023-03-20 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00906031-1g |
Methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate |
338394-65-3 | 90% | 1g |
¥4193.0 | 2023-03-20 | |
| abcr | AB579729-500mg |
Methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate; . |
338394-65-3 | 500mg |
€678.60 | 2024-04-15 | ||
| abcr | AB579729-1g |
Methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate; . |
338394-65-3 | 1g |
€1312.80 | 2024-04-15 | ||
| A2B Chem LLC | AI75201-1mg |
methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate |
338394-65-3 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI75201-5mg |
methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate |
338394-65-3 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI75201-10mg |
methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate |
338394-65-3 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI75201-500mg |
methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate |
338394-65-3 | >90% | 500mg |
$720.00 | 2024-04-20 |
methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate
Recent Advances in the Study of Methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate (CAS: 338394-65-3)
The compound methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate (CAS: 338394-65-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This triazole-based derivative is part of a growing class of heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential as a lead compound for drug development.
One of the key areas of research has been the synthesis and structural modification of this compound to enhance its bioactivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the introduction of electron-withdrawing groups, such as the cyano and methoxycarbonyl moieties, significantly improves the compound's stability and binding affinity to target proteins. The researchers utilized a combination of click chemistry and microwave-assisted synthesis to achieve high yields and purity, which is crucial for subsequent biological testing.
In terms of biological activity, preliminary in vitro studies have shown that methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate exhibits potent inhibitory effects against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The compound's mechanism of action appears to involve the disruption of microtubule dynamics, leading to cell cycle arrest and apoptosis. These findings were corroborated by molecular docking studies, which revealed strong interactions with tubulin at the colchicine-binding site.
Another promising avenue of research involves the compound's potential as an antimicrobial agent. A recent study in the European Journal of Medicinal Chemistry (2024) reported that derivatives of this triazole compound displayed broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis and fungal ergosterol biosynthesis, making it a candidate for further development as a dual-action antimicrobial agent.
Despite these encouraging results, challenges remain in the development of methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. However, the compound's versatility and promising biological profile make it a valuable scaffold for future drug discovery efforts.
In conclusion, recent research on methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate (CAS: 338394-65-3) highlights its potential as a multifunctional bioactive compound. Continued exploration of its synthetic pathways, mechanism of action, and therapeutic applications will be essential for translating these findings into clinical advancements. The compound's unique structural features and broad biological activity underscore its significance in the ongoing quest for novel and effective pharmaceutical agents.
338394-65-3 (methyl 1-(2-cyanophenyl)-5-(2-methoxy-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)